Cas no 158205-36-8 (4H-Pyran-3-carboxylicacid, 6-methyl-4-oxo-)

• Product Name: 4H-Pyran-3-carboxylicacid, 6-methyl-4-oxo-
• CAS No: 158205-36-8
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 108046
• PubChem ID: 45084802
• Update Time: 2025-04-18

4H-Pyran-3-carboxylicacid, 6-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-3-carboxylicacid, 6-methyl-4-oxo-
• 6-methyl-4-oxopyran-3-carboxylic acid
• 4H-Pyran-3-carboxylicacid,6-methyl-4-oxo-(9CI)
• DTXSID00665714
• 6-Methyl-4-oxo-4H-pyran-3-carboxylic acid
• 158205-36-8

• Inchi： 1S/C7H6O4/c1-4-2-6(8)5(3-11-4)7(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： JAGJLAZOEUICNT-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C=C1C)=O

Computed Properties

• Exact Mass: 154.02658
• Monoisotopic Mass: 154.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 63.6